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Compound of Interest

Compound Name: Loratadine ketone

CAS No.: 130642-50-1

Cat. No.: B110792

Get Quote

Loratadine, a widely recognized second-generation antihistamine, is a cornerstone in the

management of allergic conditions.[1][2] Its efficacy and safety profile are well-documented;

however, like any active pharmaceutical ingredient (API), its synthesis, metabolism, and

degradation can yield a constellation of related compounds.[3][4] Among these is Loratadine
ketone, also known by its IUPAC name, [3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]-(1-

methylpiperidin-4-yl)methanone.[5] This compound can arise as a process-related impurity or a

metabolic byproduct, making its unambiguous identification and structural confirmation a critical

task in pharmaceutical quality control and drug metabolism studies.[6][7]

This guide provides a comprehensive, methodology-focused walkthrough of the chemical

structure elucidation of Loratadine ketone (Molecular Formula: C₂₀H₂₃ClN₂O, Molecular

Weight: 342.9 g/mol ).[5] We will proceed not by a rigid checklist, but by a logical, synergistic

workflow that integrates data from multiple spectroscopic techniques. As seasoned researchers

know, structure elucidation is a process of convergent evidence, where each piece of data

validates and refines the others until a single, undeniable structure emerges.
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The Elucidation Workflow: A Multi-pronged
Spectroscopic Approach
The modern analytical workflow for a novel or unknown compound like Loratadine ketone
relies on the convergence of three core spectroscopic techniques: Mass Spectrometry (MS),

Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each

provides a unique piece of the structural puzzle.
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Caption: A logical workflow for structure elucidation.
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High-Resolution Mass Spectrometry (HRMS): The
Molecular Blueprint
Expertise & Causality: We begin with HRMS, typically coupled with a separation technique like

HPLC (HPLC-MS), because it provides the most fundamental piece of information: the exact

molecular weight and, by extension, the precise elemental composition.[8] This is the

foundation upon which all subsequent analysis is built. We choose a soft ionization technique

like Electrospray Ionization (ESI) in positive mode to minimize fragmentation and maximize the

signal of the protonated molecular ion [M+H]⁺.

An ESI-HRMS analysis of Loratadine ketone would be expected to yield a primary ion at m/z

343.1575. This value corresponds to the molecular formula C₂₀H₂₄ClN₂O⁺ (the protonated

form). The presence of a characteristic isotopic pattern for chlorine (an M+2 peak

approximately one-third the intensity of the molecular ion peak) would provide immediate

confirmation of a single chlorine atom in the structure.[6]

Further fragmentation via tandem MS (MS/MS) provides the first glimpse into the molecule's

substructures. By selecting the parent ion (m/z 343.1) and subjecting it to collision-induced

dissociation (CID), we can predict key fragments.
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Loss of
1-methylpiperidine

m/z = 244.1
 Cleavage 

1-methylpiperidin-4-yl
carbonyl fragment

m/z = 126.1
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Caption: Predicted key MS/MS fragmentation pathways for Loratadine Ketone.

Fourier-Transform Infrared (FT-IR) Spectroscopy:
Pinpointing the Ketone
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Expertise & Causality: With the molecular formula established, FT-IR spectroscopy serves as a

rapid and definitive tool to confirm the presence of key functional groups. Its primary role in this

specific elucidation is to unambiguously identify the ketone carbonyl (C=O) group, which

distinguishes this molecule from many other loratadine-related compounds.

The key diagnostic signal is the strong C=O stretching vibration. For an aryl ketone conjugated

with the pyridine ring, this peak is expected in the 1650-1675 cm⁻¹ region.[6] The absence of

broad O-H stretching bands (typically ~3200-3600 cm⁻¹) would rule out hydroxyl groups, and

the absence of characteristic ester C=O bands (~1735-1750 cm⁻¹) differentiates it from

loratadine itself.[9][10]

Functional Group
Characteristic Absorption
(cm⁻¹)

Rationale for Assignment

C=O Stretch (Aryl Ketone) ~1660 cm⁻¹

Strong absorption,

characteristic of a ketone

conjugated with an aromatic

system.[6]

C-H Stretch (Aromatic) >3000 cm⁻¹

Signals presence of sp² C-H

bonds in the chlorophenyl and

pyridine rings.

C-H Stretch (Aliphatic) <3000 cm⁻¹

Signals presence of sp³ C-H

bonds in the piperidine ring

and ethyl bridge.

C=C, C=N Stretch (Aromatic) ~1400-1600 cm⁻¹
Multiple bands confirming the

aromatic ring structures.

C-Cl Stretch ~700-800 cm⁻¹

Indicates the presence of the

chloro-substituent on the

phenyl ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The
Definitive Structural Map
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Expertise & Causality: NMR is the most powerful technique for structure elucidation, providing

a detailed map of the carbon-hydrogen framework. We employ a suite of experiments—¹H

NMR, ¹³C NMR, and 2D techniques like COSY, HSQC, and HMBC—to piece together the exact

connectivity of every atom.

Caption: Chemical Structure of Loratadine Ketone.[5]

¹H NMR Spectroscopy: This experiment identifies all unique proton environments and their

neighboring protons through spin-spin splitting. The spectrum can be logically divided:

Aromatic Region (δ 7.0-8.5 ppm): Protons on the chlorophenyl and pyridine rings will appear

here. Their specific shifts and splitting patterns are crucial for determining substitution

patterns.

Ethyl Bridge (δ ~2.8-3.2 ppm): Two distinct triplet signals are expected for the -CH₂-CH₂-

group, confirming this linkage.

Piperidine Ring (δ ~1.8-3.5 ppm): A complex series of signals corresponding to the axial and

equatorial protons of the piperidine ring.

N-Methyl Group (δ ~2.3 ppm): A sharp singlet integrating to three protons, confirming the -

NCH₃ moiety.

¹³C NMR Spectroscopy: This provides a count of all unique carbon atoms. The most diagnostic

signal for Loratadine ketone is the carbonyl carbon.

Carbonyl Carbon (C=O): A signal far downfield, typically >190 ppm, is the unmistakable

signature of a ketone.[6]

Aromatic Carbons: Multiple signals between δ 120-160 ppm.

Aliphatic Carbons: Signals for the piperidine, ethyl bridge, and N-methyl carbons in the

upfield region (δ 25-60 ppm).

2D NMR - Connecting the Pieces:
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COSY (Correlation Spectroscopy): Reveals which protons are coupled (i.e., on adjacent

carbons). This is essential for tracing the spin systems of the ethyl bridge and the piperidine

ring.

HSQC (Heteronuclear Single Quantum Coherence): Maps each proton directly to the carbon

it is attached to, definitively linking the ¹H and ¹³C assignments.

HMBC (Heteronuclear Multiple Bond Correlation): This is the key to connecting the

substructures. It shows correlations between protons and carbons that are 2-3 bonds away.

For instance, observing a correlation from the protons on the piperidine ring (adjacent to the

carbonyl) to the carbonyl carbon itself provides undeniable proof of the ketone linkage

between the pyridine and piperidine moieties.

¹³C NMR
Predicted Chemical Shift (δ

ppm)
Rationale

C=O >190
Deshielded environment of a

ketone carbonyl carbon.[6]

Aromatic C-Cl ~134
Standard shift for a chlorine-

substituted aromatic carbon.

Aromatic C-H/C-C 120-160

Typical range for sp² carbons

in chlorophenyl and pyridine

rings.

N-CH₃ ~45
Aliphatic carbon attached to

nitrogen.

Piperidine Carbons 28-56
Range for sp³ carbons in a

piperidine ring.

Ethyl Bridge (-CH₂CH₂-) 30-40
Aliphatic carbons in the ethyl

linker.

Experimental Protocols
Protocol 1: HPLC-MS/MS Analysis
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System Preparation: Use a high-performance liquid chromatography system coupled to a

tandem mass spectrometer with an electrospray ionization (ESI) source.[8][11]

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[12]

Mobile Phase: A gradient elution is often effective. For example, start with a mixture of

90% Water (with 0.1% formic acid) and 10% Acetonitrile, grading to 10% Water and 90%

Acetonitrile over 15 minutes.[8]

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

MS Conditions:

Ionization Mode: ESI Positive.

Scan Mode: Full scan from m/z 100-500 for initial identification, followed by a product ion

scan (MS/MS) of the target precursor ion (m/z 343.1).

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Data Analysis: Extract the mass spectrum for the chromatographic peak corresponding to

Loratadine ketone. Determine the accurate mass of the molecular ion and analyze the

fragmentation pattern from the MS/MS spectrum.

Protocol 2: FT-IR Spectroscopy
Sample Preparation: Prepare a KBr (potassium bromide) pellet. Mix ~1 mg of the sample

with ~100 mg of dry KBr powder and press into a transparent disc. Alternatively, use an

Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

Data Acquisition:
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Instrument: Fourier-Transform Infrared Spectrometer.

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: Accumulate 16-32 scans to improve the signal-to-noise ratio.

Data Analysis: Identify the key absorption bands and assign them to the corresponding

functional groups, paying special attention to the C=O stretch.[13]

Protocol 3: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Data Acquisition (on a ≥400 MHz spectrometer):

¹H NMR: Acquire a standard proton spectrum.

¹³C NMR: Acquire a proton-decoupled carbon spectrum.

COSY: Acquire a standard gradient-selected COSY experiment.

HSQC: Acquire a standard gradient-selected HSQC experiment optimized for one-bond C-

H coupling (~145 Hz).

HMBC: Acquire a standard gradient-selected HMBC experiment optimized for long-range

couplings (e.g., 8 Hz).

Data Analysis: Process all spectra using appropriate software. Assign all ¹H and ¹³C signals

by systematically integrating the information from all 1D and 2D spectra.

Conclusion: A Synthesis of Evidence
The structural elucidation of Loratadine ketone is a clear demonstration of the power of a

multi-technique analytical approach. High-resolution mass spectrometry establishes the

elemental formula (C₂₀H₂₃ClN₂O). FT-IR spectroscopy provides rapid and definitive evidence of

the key ketone functional group. Finally, a full suite of 1D and 2D NMR experiments
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meticulously maps the atomic connectivity, leaving no ambiguity. The convergence of these

independent datasets provides the self-validating and trustworthy evidence required to confirm

the structure of [3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]-(1-methylpiperidin-4-yl)methanone with

the highest degree of scientific certainty.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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